Cas no 19133-73-4 (4-(5-hydroxy-2-methylphenyl)butanoic acid)
4-(5-hydroxy-2-methylphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-hydroxy-2-methylphenyl)butanoic acid
- Benzenebutanoic acid, 5-hydroxy-2-methyl-
- 19133-73-4
- EN300-8641787
-
- MDL: MFCD20650672
- Inchi: 1S/C11H14O3/c1-8-5-6-10(12)7-9(8)3-2-4-11(13)14/h5-7,12H,2-4H2,1H3,(H,13,14)
- InChI Key: PFQCCFBXFAIZNX-UHFFFAOYSA-N
- SMILES: C1(CCCC(O)=O)=CC(O)=CC=C1C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.180±0.06 g/cm3(Predicted)
- Melting Point: 97-99 °C
- Boiling Point: 379.1±27.0 °C(Predicted)
- pka: 4.77±0.10(Predicted)
4-(5-hydroxy-2-methylphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8641787-1g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 1g |
$1229.0 | 2023-09-02 | |
| Enamine | EN300-8641787-5g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 5g |
$3562.0 | 2023-09-02 | |
| Enamine | EN300-8641787-10g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 10g |
$5283.0 | 2023-09-02 | |
| Enamine | EN300-8641787-0.05g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 0.05g |
$285.0 | 2024-05-21 | |
| Enamine | EN300-8641787-0.1g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 0.1g |
$426.0 | 2024-05-21 | |
| Enamine | EN300-8641787-0.25g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 0.25g |
$607.0 | 2024-05-21 | |
| Enamine | EN300-8641787-0.5g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 0.5g |
$959.0 | 2024-05-21 | |
| Enamine | EN300-8641787-1.0g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 1.0g |
$1229.0 | 2024-05-21 | |
| Enamine | EN300-8641787-2.5g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 2.5g |
$2408.0 | 2024-05-21 | |
| Enamine | EN300-8641787-5.0g |
4-(5-hydroxy-2-methylphenyl)butanoic acid |
19133-73-4 | 95% | 5.0g |
$3562.0 | 2024-05-21 |
4-(5-hydroxy-2-methylphenyl)butanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(5-hydroxy-2-methylphenyl)butanoic acid
Introduction to 4-(5-hydroxy-2-methylphenyl)butanoic acid (CAS No. 19133-73-4)
4-(5-hydroxy-2-methylphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 19133-73-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a butanoic acid moiety attached to a substituted phenyl ring, has garnered attention due to its structural features and potential biological activities. The presence of both a hydroxyl group and a methyl substituent on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.
The 5-hydroxy-2-methylphenyl part of the molecule is particularly noteworthy, as it resembles structures found in various natural products and bioactive compounds. Hydroxylated aromatic rings are commonly observed in pharmacologically active molecules, often contributing to binding affinity and metabolic stability. The methyl group at the ortho position relative to the hydroxyl group further modulates the electronic distribution of the ring, influencing its reactivity and interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of 4-(5-hydroxy-2-methylphenyl)butanoic acid and its derivatives. One area of focus has been its role as a precursor or analog in the development of novel therapeutic agents. For instance, researchers have investigated its interactions with enzymes and receptors involved in inflammatory pathways. The butanoic acid side chain provides a potential site for further functionalization, allowing chemists to tailor the compound for specific biological effects.
Recent studies have highlighted the compound's relevance in the context of oxidative stress and neuroprotection. The hydroxyl group on the aromatic ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the butanoic acid moiety may influence membrane permeability or enzyme activity when incorporated into larger molecules. These properties make 4-(5-hydroxy-2-methylphenyl)butanoic acid a promising candidate for further investigation in areas such as neurodegenerative diseases and anti-inflammatory therapies.
The synthesis of 4-(5-hydroxy-2-methylphenyl)butanoic acid has also been optimized for scalability and efficiency. Modern synthetic methodologies allow for the construction of this compound with high purity and yield, enabling its use in both academic research and industrial applications. Advances in computational chemistry have further facilitated the design of derivatives with enhanced pharmacological profiles, leveraging molecular modeling to predict binding affinities and metabolic stability.
From a biochemical perspective, 4-(5-hydroxy-2-methylphenyl)butanoic acid exhibits interesting interactions with various biological systems. Its structural motif is reminiscent of polyphenols, which are known for their antioxidant properties. However, the additional butanoic acid side chain introduces unique characteristics that may distinguish it from classical polyphenols. This combination of features makes it an intriguing subject for studying molecular recognition processes in cells.
The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have explored its use as an intermediate in organic synthesis, particularly in the preparation of more complex molecules with tailored properties. The ease with which 4-(5-hydroxy-2-methylphenyl)butanoic acid can be modified allows chemists to explore diverse chemical space, leading to novel materials or functionalized compounds with applications in biotechnology and nanotechnology.
In conclusion, 4-(5-hydroxy-2-methylphenyl)butanoic acid (CAS No. 19133-73-4) represents a fascinating molecule with broad implications in chemical biology and drug discovery. Its unique structural features—combining a hydroxylated aromatic ring with a butanoic acid side chain—make it a versatile scaffold for developing new therapeutic agents. As research continues to uncover its biological activities and synthetic utility, this compound is poised to play an increasingly important role in both academic and industrial settings.
19133-73-4 (4-(5-hydroxy-2-methylphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)